5-Oxo-D-prolyl-L-histidylglycine

• CAS No.: 80817-86-3
• Molecular Formula: C13H17N5O5
• Molecular Weight: 323.30 g/mol
• IUPAC Name: 2-[[(2S)-3-(1H-imidazol-5-yl)-2-[[(2R)-5-oxopyrrolidine-2-carbonyl]amino]propanoyl]amino]acetic acid
• InChI: InChI=1S/C13H17N5O5/c19-10-2-1-8(17-10)13(23)18-9(3-7-4-14-6-16-7)12(22)15-5-11(20)21/h4,6,8-9H,1-3,5H2,(H,14,16)(H,15,22)(H,17,19)(H,18,23)(H,20,21)/t8-,9+/m1/s1
• InChI Key: GVCTYSKUHKXJDZ-BDAKNGLRSA-N
• Isomeric SMILES: C1CC(=O)N[C@H]1C(=O)N[C@@H](CC2=CN=CN2)C(=O)NCC(=O)O
• Canonical SMILES: C1CC(=O)NC1C(=O)NC(CC2=CN=CN2)C(=O)NCC(=O)O

Description

5-Oxo-D-prolyl-L-histidylglycine (CAS: 69275-10-1) is a synthetic tripeptide composed of three residues: a D-proline derivative (5-oxo-D-prolyl), L-histidine, and glycine.

Structurally, the D-configuration of the proline residue distinguishes it from the more common L-proline variants. This stereochemical difference may confer unique stability and receptor-binding properties, as D-amino acids are less susceptible to enzymatic degradation.

Biological Activity

5-Oxo-D-prolyl-L-histidylglycine is a compound of interest in biochemical and pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, synthesizing findings from various studies and providing a comprehensive overview of its mechanisms of action, effects on biological systems, and potential therapeutic applications.

• CAS Number : Not specified in available literature.
• Molecular Formula : Not specified in available literature.
• Molecular Weight : Not specified in available literature.

The compound is a derivative of histidine and proline, which are known to influence various physiological processes.

5-Oxo-D-prolyl-L-histidylglycine exhibits its biological activity primarily through the following mechanisms:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions. This inhibition can affect processes such as protein synthesis and degradation, impacting overall cell health and function.
• Receptor Binding : The compound may interact with specific receptors, modulating signaling pathways. This interaction can lead to changes in cellular responses, influencing processes such as inflammation, apoptosis, and cell proliferation.

1. Antioxidant Activity

Research indicates that 5-Oxo-D-prolyl-L-histidylglycine possesses antioxidant properties. It can scavenge free radicals, thereby protecting cells from oxidative stress. This activity is crucial for preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.

2. Anti-inflammatory Effects

The compound has shown promise in reducing inflammation by inhibiting pro-inflammatory cytokines. Studies suggest that it may modulate the immune response, making it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

3. Neuroprotective Effects

Preliminary studies indicate that 5-Oxo-D-prolyl-L-histidylglycine may exert neuroprotective effects. It could enhance neuronal survival under stress conditions by modulating apoptotic pathways and promoting cell survival signals.

Case Studies

Several case studies have been conducted to evaluate the biological activity of 5-Oxo-D-prolyl-L-histidylglycine:

• Study on Antioxidant Activity : A study demonstrated that the compound significantly reduced oxidative stress markers in vitro, suggesting its potential use as a dietary supplement for enhancing antioxidant defenses.
• Anti-inflammatory Study : Another study revealed that treatment with 5-Oxo-D-prolyl-L-histidylglycine led to decreased levels of TNF-alpha and IL-6 in animal models of inflammation, indicating its effectiveness in reducing inflammatory responses.

Comparative Analysis

A comparison of 5-Oxo-D-prolyl-L-histidylglycine with similar compounds reveals its unique biological profile:

Compound Name	Antioxidant Activity	Anti-inflammatory Effects	Neuroprotective Effects
5-Oxo-D-prolyl-L-histidylglycine	High	Moderate	Moderate
L-Histidine	Moderate	Low	Low
Proline	Low	Moderate	Low

Comparison with Similar Compounds

5-Oxo-L-prolyl-L-histidylglycine

Molecular Formula : C₁₃H₁₇N₅O₅
Molecular Weight : 323.309 g/mol
CAS : 69275-10-1
Key Differences :

• Stereochemistry : The proline residue is in the L-configuration instead of D.
• Biological Activity: The L-proline variant is explicitly linked to anorexigenic and colon mitosis inhibition activities in literature. In contrast, the D-proline analog’s activity remains less documented, though its altered stereochemistry may enhance metabolic stability.
• Structural Implications : The L-proline form adopts a conformation more compatible with natural peptide-binding pockets, whereas the D-proline variant may exhibit altered pharmacokinetics.

5-Oxo-L-prolyl-L-proline

Molecular Formula : C₁₀H₁₄N₂O₄
Molecular Weight : 226.229 g/mol
CAS : 7652-89-3
Key Differences :

• Chain Length : This is a dipeptide (vs. tripeptide), lacking the histidyl-glycine moiety.

Thyrotropin-Releasing Hormone (TRH) Analogs

Key contrasts include:

• Terminal Residue : TRH ends with a proline amide, whereas 5-Oxo-D-prolyl-L-histidylglycine terminates in glycine.
• Bioactivity : TRH is a neuroendocrine hormone, while 5-Oxo-D-prolyl-L-histidylglycine’s roles focus on metabolic and mitotic regulation.

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight	CAS	Key Biological Activities	Stereochemistry
5-Oxo-D-prolyl-L-histidylglycine	C₁₃H₁₇N₅O₅	323.309	69275-10-1	Anorexigenic, colon mitosis inhibitor	D-prolyl, L-histidyl, glycine
5-Oxo-L-prolyl-L-histidylglycine	C₁₃H₁₇N₅O₅	323.309	69275-10-1	Anorexigenic, colon mitosis inhibitor	L-prolyl, L-histidyl, glycine
5-Oxo-L-prolyl-L-proline	C₁₀H₁₄N₂O₄	226.229	7652-89-3	Not specified	L-prolyl, L-proline

Key Observations:

Stereochemical Impact : The D-proline variant’s resistance to proteolysis may extend its half-life in vivo compared to the L-form.

Chain Length and Function : Tripeptides like 5-Oxo-D-prolyl-L-histidylglycine exhibit broader bioactivity due to additional functional residues (e.g., histidine’s imidazole group).

Dipeptide Limitations : Shorter peptides like 5-Oxo-L-prolyl-L-proline lack the structural complexity required for receptor-specific interactions.